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CAS No.: 57279-79-5

Cat. No.: B3272735

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4-diiodophenylhydrazine, a

halogenated aromatic hydrazine derivative. Due to its limited commercial availability and scarce

literature data, this document focuses on a proposed synthetic route, predicted

physicochemical properties, and potential applications in organic synthesis and drug discovery.

The information herein is curated for researchers and professionals in the chemical and

pharmaceutical sciences, offering a foundational understanding of this unique chemical entity.

Introduction
Substituted phenylhydrazines are a cornerstone of synthetic organic chemistry, most notably

for their role in the Fischer indole synthesis and as versatile synthons for a variety of

heterocyclic compounds. While analogs such as 2,4-dinitrophenylhydrazine and 2,4-

dichlorophenylhydrazine are well-characterized and widely utilized, 2,4-diiodophenylhydrazine
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remains a less explored molecule. The presence of two iodine atoms on the phenyl ring is

anticipated to impart unique reactivity and physical properties, making it a potentially valuable,

yet underutilized, building block in medicinal chemistry and materials science. The heavy iodine

atoms can introduce significant steric and electronic effects, influence crystal packing, and

serve as handles for further functionalization through cross-coupling reactions. This guide aims

to bridge the knowledge gap by providing a detailed theoretical framework for its synthesis and

properties.

Physicochemical Properties of 2,4-
Diiodophenylhydrazine
Direct experimental data for the melting point and other physical characteristics of 2,4-

diiodophenylhydrazine are not readily available in the current literature. However, based on the

properties of structurally similar compounds, a set of predicted characteristics can be tabulated.

Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C₆H₆I₂N₂ Based on chemical structure.

Molecular Weight 359.93 g/mol

Calculated from the atomic

weights of the constituent

elements.

Appearance
Off-white to pale yellow

crystalline solid

Similar to other substituted

phenylhydrazines. Color may

depend on purity.

Melting Point
Not available (Predicted to be

a solid at room temperature)

The high molecular weight and

potential for intermolecular

interactions suggest a solid

state.

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

DMSO, DMF)

The nonpolar nature of the di-

iodinated phenyl ring will

dominate its solubility profile.

CAS Number Not assigned
The compound is not widely

cataloged.
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Synthesis of 2,4-Diiodophenylhydrazine
The most plausible and established method for the synthesis of arylhydrazines is through the

diazotization of the corresponding aniline, followed by a reduction of the resulting diazonium

salt. The proposed synthesis of 2,4-diiodophenylhydrazine therefore commences with 2,4-

diiodoaniline.

Synthesis of the Precursor: 2,4-Diiodoaniline
2,4-Diiodoaniline can be synthesized from 4-iodoaniline through direct iodination. It has been

reported that solid 4-iodoaniline can undergo a slow conversion to the diiodo analog over time.

A more practical laboratory synthesis involves the reaction of aniline with iodine.

Proposed Synthesis of 2,4-Diiodophenylhydrazine from
2,4-Diiodoaniline
The following is a detailed, step-by-step protocol for the proposed synthesis of 2,4-

diiodophenylhydrazine.

Experimental Protocol:

Step 1: Diazotization of 2,4-Diiodoaniline

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer, dissolve 2,4-diiodoaniline (1 equivalent) in a mixture of concentrated

hydrochloric acid and water.

Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise,

ensuring the temperature of the reaction mixture does not exceed 5 °C.

Continue stirring for an additional 30 minutes at 0-5 °C after the addition is complete to

ensure the full formation of the 2,4-diiodobenzenediazonium chloride solution.

Step 2: Reduction of the Diazonium Salt
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In a separate beaker, prepare a solution of tin(II) chloride (3 equivalents) in concentrated

hydrochloric acid.

Cool the tin(II) chloride solution in an ice bath.

Slowly add the cold diazonium salt solution to the tin(II) chloride solution with constant

stirring. A precipitate of the 2,4-diiodophenylhydrazine hydrochloride salt should form.

Allow the mixture to stir for an additional hour at room temperature.

Collect the precipitated hydrochloride salt by vacuum filtration and wash with a small amount

of cold hydrochloric acid solution.

Step 3: Liberation of the Free Hydrazine

Suspend the 2,4-diiodophenylhydrazine hydrochloride salt in water.

Slowly add a concentrated solution of sodium hydroxide or ammonium hydroxide with stirring

until the mixture is alkaline (pH > 8).

The free base, 2,4-diiodophenylhydrazine, will precipitate out of the solution.

Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under

vacuum over a suitable desiccant.

Diagram of the Proposed Synthesis Workflow:

2,4-Diiodoaniline Diazotization
(NaNO₂, HCl, 0-5°C)

2,4-Diiodobenzenediazonium
Chloride

Reduction
(SnCl₂, HCl)

2,4-Diiodophenylhydrazine
Hydrochloride

Basification
(NaOH or NH₄OH) 2,4-Diiodophenylhydrazine

Click to download full resolution via product page

Caption: Proposed synthetic route for 2,4-diiodophenylhydrazine.
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Potential Applications in Organic Synthesis and
Drug Development
While specific applications of 2,4-diiodophenylhydrazine are not documented, its structure

suggests several potential uses for researchers in organic and medicinal chemistry.

Fischer Indole Synthesis: As a substituted phenylhydrazine, it can be a precursor for the

synthesis of di-iodinated indoles. These indoles could serve as scaffolds for novel drug

candidates, with the iodine atoms providing sites for further chemical modification.

Synthesis of Heterocyclic Compounds: Beyond indoles, it can be used to synthesize a

variety of other nitrogen-containing heterocycles, such as pyrazoles and pyrazolones, which

are privileged structures in medicinal chemistry.

Cross-Coupling Reactions: The two iodine atoms are excellent leaving groups for various

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). This allows

for the introduction of diverse substituents onto the phenyl ring, enabling the rapid generation

of compound libraries for drug screening.

Diagram of a Potential Reaction Pathway:

2,4-Diiodophenylhydrazine
+ Aldehyde/Ketone

Hydrazone Formation
(Acid Catalyst) Di-iodophenylhydrazone [3,3]-Sigmatropic

Rearrangement Diimine Intermediate Aromatization
(-NH₃) Di-iodinated Indole

Click to download full resolution via product page

Caption: Fischer indole synthesis using 2,4-diiodophenylhydrazine.

Safety and Handling
As with all hydrazine derivatives, 2,4-diiodophenylhydrazine should be handled with care in a

well-ventilated fume hood. Personal protective equipment, including safety goggles, gloves,

and a lab coat, should be worn at all times. Phenylhydrazine and its derivatives are known to

be toxic and are potential carcinogens. The di-iodo substitution may alter its toxicological

profile, and thus, it should be treated as a hazardous substance.
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Conclusion
2,4-Diiodophenylhydrazine represents an intriguing yet underexplored chemical entity with

significant potential in synthetic chemistry. This guide has provided a robust, albeit theoretical,

framework for its synthesis, along with predicted properties and potential applications. It is

hoped that this document will stimulate further research into this compound, leading to the

development of novel synthetic methodologies and the discovery of new molecules with

valuable biological and material properties.

References
At present, there are no direct, verifiable URLs for the synthesis and properties of 2,4-

diiodophenylhydrazine. The synthetic protocols and predicted properties are based on

established principles of organic chemistry and data from analogous compounds. For further

reading on the synthesis of phenylhydrazines and their applications, the following general

resources are recommended:

March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Smith, M. B.;
March, J. Wiley.
Comprehensive Organic Name Reactions and Reagents. Li, J. J. Wiley.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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